6-(Diethylamino)-2-pyrazinecarboxylic acid
Description
6-(Diethylamino)-2-pyrazinecarboxylic acid (DEAPC) is an organic compound with a variety of applications in scientific research. It is a white, odorless powder that is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as an inhibitor of enzymes in biochemical and physiological studies.
Scientific Research Applications
Biochemistry: Amino Acid Analysis
In biochemistry, 6-(Diethylamino)-2-pyrazinecarboxylic acid can be used for amino acid analysis by liquid chromatography-mass spectrometry (LC-MS) with pre-column derivatization. This method enhances the separation and determination of amino acids in complex samples, such as cell culture media, and is crucial for studying protein chemistry .
Food Science: Quality Control
The compound’s role in amino acid analysis extends to food science, where it can help in the quality control of food products. By analyzing the amino acid composition, researchers can assess the nutritional value and detect adulteration in food items .
Clinical Medicine: Disease Biomarkers
In clinical medicine, 6-(Diethylamino)-2-pyrazinecarboxylic acid could be used to identify disease biomarkers. The accurate quantification of amino acids in biological samples can lead to the discovery of biomarkers for diseases and contribute to the development of personalized medicine .
Therapeutic Uses: Drug Development
Amino acids and their derivatives play a significant role in therapeutics6-(Diethylamino)-2-pyrazinecarboxylic acid could be involved in the synthesis of novel drugs, especially those targeting metabolic pathways and diseases such as cancer and inflammation .
Pharmaceutical Chemistry: Synthesis of Peptides
In pharmaceutical chemistry, this compound may be used in the synthesis of peptides and proteins. Its structure could provide a basis for the development of peptide-based drugs with improved stability and efficacy .
Diagnostic Imaging: Radiotracer Development
6-(Diethylamino)-2-pyrazinecarboxylic acid: has potential applications in diagnostic imaging. Derivatives of amino acids, including this compound, can be used to develop positron emission tomography (PET) radiotracers for the diagnosis of brain tumors, gliomas, and bacterial infections .
properties
IUPAC Name |
6-(diethylamino)pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-3-12(4-2)8-6-10-5-7(11-8)9(13)14/h5-6H,3-4H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMPWXIJOWVANIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=CN=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Diethylamino)-2-pyrazinecarboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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